Cas no 854897-28-2 (6-Aminocinnolin-4-ol)

6-Aminocinnolin-4-ol structure
6-Aminocinnolin-4-ol structure
Product Name:6-Aminocinnolin-4-ol
CAS No:854897-28-2
MF:C8H7N3O
MW:161.160681009293
CID:2157438
Update Time:2023-08-05

6-Aminocinnolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-4-cinnolinol
    • 4-Cinnolinol, 6-amino-
    • 6-Aminocinnolin-4-ol
    • 6-Aminocinnolin-4(1H)-one
    • FCH995952
    • AX8271108
    • Inchi: 1S/C8H7N3O/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,9H2,(H,11,12)
    • InChI Key: OBRLCWKNRMVRQQ-UHFFFAOYSA-N
    • SMILES: O=C1C=NNC2C=CC(=CC=21)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 226
  • XLogP3: 0.1
  • Topological Polar Surface Area: 67.5
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